Phenol ethers
Phenyl ether compounds are organic compounds derived from phenol and contain an oxygen atom linking the aromatic ring to another hydrocarbon group. These ethers exhibit a wide range of properties, making them valuable intermediates in various chemical syntheses and applications. Typically, phenyl ether derivatives can be prepared through various methods such as direct alkylation or via Friedel-Crafts alkylation reactions.
Phenyl ethers are used in the manufacturing of plastics, resins, adhesives, and pharmaceuticals due to their excellent thermal stability and chemical resistance. They also play a crucial role in the electronics industry as components in flame retardants and epoxy resins. Additionally, certain phenyl ether derivatives have been identified for use in agricultural chemicals, particularly as herbicides.
In terms of synthesis, phenyl ethers can be produced through alkylation reactions involving phenol with various electrophiles. They are characterized by their ability to form strong hydrogen bonds due to the presence of an aromatic ring and an attached alkyl group, which influences their physical properties such as solubility in organic solvents.
Overall, phenyl ether compounds offer a versatile platform for developing a wide array of functional materials with diverse applications across multiple industries.

Structure | Chemical Name | CAS | MF |
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3-(Cyclopropylmethoxy)-4-(difluoromethoxy)benzaldehyde | 151103-09-2 | C12H12F2O3 |
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3-propoxyphenylboronicacid | 149557-18-6 | C9H13BO3 |
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Benzene, 1,4-bis(1,1-dimethylethoxy)- | 15360-01-7 | C14H22O2 |
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1-Propanol, 3-(4-chlorophenoxy)- | 18673-04-6 | C9H11ClO2 |
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1-Bromo-3-(trifluoromethoxy)benzene | 2252-44-0 | C7H4BrF3O |
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1-Butoxy-3-phenoxypropan-2-ol | 3102-00-9 | C13H20O3 |
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n-Butyl phenyl ether | 1126-79-0 | C10H14O |
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(2-((o-Tolyloxy)methyl)phenyl)boronic acid | 170924-68-2 | C14H15BO3 |
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4-3-(Dimethylamino)propoxybenzonitrile | 146440-15-5 | C12H16N2O |
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Morpholine,4-[2-(2-bromophenoxy)ethyl]- | 101558-72-9 | C12H16BrNO2 |
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